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Compound of Interest

Compound Name: 2-Chloro-5-cyanobenzoyl chloride
CAS No.: 122483-59-4
Cat. No.: B049967
Get Quote
. J

Product: 2-Chloro-5-cyanobenzoyl chloride (CAS 122483-59-4) Primary Application:
Pharmaceutical Intermediate (PPAR-gamma modulators, heterocyclic synthesis) Critical
Impurity: 2-Chloro-5-cyanobenzoic acid (Hydrolysis Product)

Executive Summary: The "Transient Intermediate™
Challenge

For researchers and drug development professionals, 2-Chloro-5-cyanobenzoyl chloride
presents a specific characterization challenge: it is frequently generated in situ or isolated as a
crude yellow solid and used immediately. Unlike stable catalog reagents, its physical property
data is often sparse in literature because it is a reactive intermediate en route to amides or

esters.

The Critical Insight: The melting point (MP) of this compound is not just a physical constant; it is
your primary hydrolysis indicator. The pure acid chloride typically exists as a low-melting solid
or semi-solid. In contrast, its hydrolysis product (the parent benzoic acid) has a distinct, high
melting point (~178°C).
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If your sample melts above 160°C, your reagent has likely hydrolyzed.

Comparative Analysis: Pure Product vs. Hydrolysis
Alternative

The most relevant "alternative” for this compound is not a competitor product, but its own
degradation product. Distinguishing the active acid chloride from the inactive carboxylic acid is
critical for yield success in subsequent nucleophilic substitutions.

ble 1: Physicochemical Differentiation[1]

Target: 2-Chloro-5- Impurity: 2-Chloro-5-
Feature _ : .
cyanobenzoyl chloride cyanobenzoic acid
CAS Number 122483-59-4 89891-83-8
) Reactive Electrophile Stable Solid
Functional State ] ) )
(Acylating Agent) (Nucleophile/Inactive)
Yellow to Brown Solid (often White to Off-White Crystalline
Appearance
waxy) Powder

_ _ Low-Melting / Indistinct
Melting Point ) ~178°C (Sharp)
(Typically < 100°C)*

Solubilt Soluble in DCM, THF, Toluene Soluble in DMSO, MeOH; Poor
olubili
Y (Reacts with water) in non-polar solvents

o Fumes with moisture (releases o
Reactivity HC)) Stable in air

*Note: Specific MP values for the chloride are rarely reported in patents (e.g.,
US20230331678A1) as it is often concentrated to a "crude yellow solid" and carried forward. A
sharp high MP is a failure signal.

Technical Characterization Protocol

As a Senior Application Scientist, | recommend a Self-Validating Derivatization Protocol rather
than relying solely on the melting point of the moisture-sensitive chloride, which can
decompose in the capillary tube during heating.
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Figure 1: Quality Control Decision Tree. High melting points indicate product degradation.

Step-by-Step Experimental Protocol
A. Direct Melting Point (Screening)

Use this to quickly rule out gross hydrolysis.
e Preparation: Load 2-3 mg of the yellow solid into a glass capillary.

o Sealing:Crucial Step. Flame-seal the open end of the capillary immediately to prevent
moisture ingress during heating.

¢ Measurement: Ramp temperature at 10°C/min.
e Interpretation:
o Melts/Flows < 100°C: Likely active acid chloride. Proceed to synthesis.

o Remains Solid > 150°C: Significant hydrolysis has occurred. Recrystallization or re-
chlorination (with SOCIz) is required.

B. The "Methanol Quench" Validation (Gold Standard)

Since the chloride is unstable, convert it to a stable methyl ester to confirm identity.

o Dissolve: Dissolve 50 mg of the sample in 1 mL of dry Dichloromethane (DCM).
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e Quench: Add 0.5 mL of anhydrous Methanol. (Expect slight exotherm/fuming).
e Analysis: Inject the solution into GC-MS or evaporate to dryness.
e Logic:

o Peak A (Methyl Ester): Corresponds to the active chloride content.

o Peak B (Acid): If the acid was present before methanol addition, it will not esterify rapidly
without a catalyst, appearing as a distinct peak or staying in the baseline depending on
method.

Synthesis & Handling Context[5][6][7]

Understanding the synthesis helps explain the physical form. The compound is typically
prepared by refluxing 2-chloro-5-cyanobenzoic acid with Thionyl Chloride (SOCL2).

e Reaction:
e Isolation: The excess SOCI2 is removed under vacuum.

o Result: The "Yellow Solid" described in patents (e.g., US Patent 2023/0331678) is the crude
residue of this evaporation. It is rarely purified further because distillation might cause
thermal decomposition, and crystallization requires strictly anhydrous solvents.

Storage Recommendation:
» Store under Argon/Nitrogen.[1]
o Temperature: 2-8°C.

o Container: Tightly sealed with Parafilm; secondary containment with desiccant.

References

e Synthesis & Physical Form: Wilson, J. E., et al. (2023). PPARg Inverse Agonists and Uses
Thereof. US Patent 2023/0331678 Al. (Describes isolation as a "yellow solid").[2][3]
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e Impurity Characterization (Acid): ChemicalBook. 2-Chloro-5-cyanobenzoic acid Properties.
(Cites MP ~178°C).

o CAS Registry: American Chemical Society.[4] CAS 122483-59-4 Detall.

o Structural Analog Data: Stuckey, J. I., et al. (2025). Discovery and characterization of FX-
909. bioRxiv. (Describes the use of the chloride intermediate in synthesis).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

¢ 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
e 2. biorxiv.org [biorxiv.org]

¢ 3. biorxiv.org [biorxiv.org]

e 4. CAS Common Chemistry [commonchemistry.cas.org]

¢ To cite this document: BenchChem. [Melting Point & Purity Characterization Guide: 2-Chloro-
5-cyanobenzoyl chloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b049967/docs#melting-point-purity-characterization-
guide-2-chloro-5-cyanobenzoyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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